Cas no 731821-80-0 (1-(4-Ethoxyphenyl)sulfonylpiperazine)

• Product Name: 1-(4-Ethoxyphenyl)sulfonylpiperazine
• CAS No: 731821-80-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• MDL: MFCD04628563
• CID: 3056871
• PubChem ID: 2060840
• Update Time: 2025-08-03

1-(4-Ethoxyphenyl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Ethoxyphenyl)sulfonyl)piperazine
• SR-01000048181-1
• SCHEMBL16026448
• STK298751
• VS-02368
• 1-(4-Ethoxy-benzenesulfonyl)-piperazine
• 1-(4-ethoxyphenyl)sulfonylpiperazine
• 1-[(4-ethoxyphenyl)sulfonyl]piperazine
• MFCD04628563
• CS-0246712
• EN300-34078
• AKOS000117657
• 1-(4-ethoxybenzenesulfonyl)piperazine
• DB-017325
• BBL010185
• Z56951942
• 1-[(4-ethoxybenzene)sulfonyl]piperazine
• GEB82180
• 731821-80-0
• SR-01000048181
• 1-(4-Ethoxyphenyl)sulfonylpiperazine

• MDL： MFCD04628563
• Inchi： 1S/C12H18N2O3S/c1-2-17-11-3-5-12(6-4-11)18(15,16)14-9-7-13-8-10-14/h3-6,13H,2,7-10H2,1H3
• InChI Key： QJNBKRSWEFTWPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 270.10381361Da
• Monoisotopic Mass: 270.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67Ų

Additional information on 1-(4-Ethoxyphenyl)sulfonylpiperazine

Professional Introduction to Compound with CAS No 731821-80-0 and Product Name 1-(4-Ethoxyphenyl)sulfonylpiperazine

Compound with the CAS number 731821-80-0 and the product name 1-(4-Ethoxyphenyl)sulfonylpiperazine represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of a sulfonylpiperazine moiety in its molecular structure suggests a high likelihood of interaction with biological targets, making it a promising candidate for further exploration.

The sulfonylpiperazine core is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. This class of compounds is particularly noted for their ability to interact with serotonin receptors, which are pivotal in the regulation of mood, cognition, and other neurological functions. The introduction of an ethoxy group at the para position of the phenyl ring in 1-(4-Ethoxyphenyl)sulfonylpiperazine may influence its pharmacokinetic properties, solubility, and overall bioavailability, factors that are critical in determining its efficacy as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead candidates for further development. In particular, virtual screening techniques have been employed to assess the binding interactions of 1-(4-Ethoxyphenyl)sulfonylpiperazine with serotonin receptor subtypes, such as 5-HT1A, 5-HT2A, and 5-HT7. The results suggest that this compound may exhibit selective binding properties, which could be exploited for the treatment of neurological disorders characterized by imbalances in serotonin signaling.

The synthesis and characterization of 1-(4-Ethoxyphenyl)sulfonylpiperazine have been reported in several scientific literature reviews. These studies highlight the synthetic strategies employed to construct the sulfonylpiperazine scaffold and the methodologies used to optimize its chemical properties. Key synthetic routes often involve multi-step organic transformations, including sulfonylation reactions followed by nucleophilic substitution or ring closure steps. The choice of reagents and reaction conditions is crucial in ensuring high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 1-(4-Ethoxyphenyl)sulfonylpiperazine have demonstrated its potential as an agonist or antagonist at various serotonin receptors. For instance, some research indicates that this compound may exhibit partial agonist activity at the 5-HT1A receptor, which is implicated in anxiety disorders and cognitive functions. Additionally, its interactions with other serotonin receptors suggest possible applications in treating conditions such as depression, schizophrenia, and neurodegenerative diseases.

The pharmacological profile of 1-(4-Ethoxyphenyl)sulfonylpiperazine is further influenced by its metabolic stability and excretion pathways. Metabolic studies have revealed that this compound undergoes biotransformation via cytochrome P450 enzymes, leading to the formation of metabolites that may contribute to its overall pharmacological effects. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

From a regulatory perspective, the development of novel compounds like 1-(4-Ethoxyphenyl)sulfonylpiperazine must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. These regulations ensure that new drugs are safe, effective, and quality-controlled before they reach clinical use. Preclinical studies are conducted to evaluate the compound's toxicity profile, pharmacokinetics, and therapeutic potential in animal models before human trials can commence.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for new drug candidates like 1-(4-Ethoxyphenyl)sulfonylpiperazine. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, identifying those with promising activity profiles. This approach has been particularly valuable in identifying novel scaffolds for further optimization.

Future directions in the study of 1-(4-Ethoxyphenyl)sulfonylpiperazine include exploring its mechanism of action at a molecular level and investigating its potential synergistic effects when combined with other therapeutic agents. Additionally, translational research efforts aim to bridge the gap between preclinical findings and clinical applications by validating these discoveries in human populations.

The role of sulfonylpiperazine derivatives in addressing unmet medical needs cannot be overstated. Their unique structural features make them versatile tools for modulating neurotransmitter systems involved in a wide range of disorders. As research continues to uncover new applications for compounds like 1-(4-Ethoxyphenyl)sulfonylpiperazine, their potential as therapeutic agents remains highly promising.